(5-Chloro-6-methylpyridin-2-YL)methanamine

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: (5-chloro-6-methylpyridin-2-yl)methanamine
• InChI: InChI=1S/C7H9ClN2/c1-5-7(8)3-2-6(4-9)10-5/h2-3H,4,9H2,1H3
• InChI Key: AEGYENISGFCBPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)CN)Cl

Description

(5-Chloro-6-methylpyridin-2-YL)methanamine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-chloro-6-methylpicolinonitrile (3) (200 mg, 1.31 mmol) in MeOH (10 mL) was added NaBH4 (150 mg, 3.94 mmol), CoCl2 (5 mg) at room temperature. After 30 min, the mixture was filtered and purified by reverse phase chromatography (X bridge Prep C18OBD, 40-60% MeOH in water with 10 mmol NH4HCO3 modifier) to afford the compound as an oil.